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Compound of Interest

Compound Name: 1-Aminocyclopropanecarbonitrile

Cat. No.: B178393 Get Quote

FOR IMMEDIATE RELEASE

This document provides essential safety and logistical information for the handling and disposal

of 1-Aminocyclopropanecarbonitrile, a critical reagent for researchers, scientists, and drug

development professionals. Adherence to these guidelines is paramount to ensure personal

safety and minimize environmental impact.

Hazard Identification and Classification
1-Aminocyclopropanecarbonitrile and its hydrochloride salt are hazardous substances

requiring careful handling. The Globally Harmonized System (GHS) of Classification and

Labelling of Chemicals provides the following hazard identification:
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Hazard Class Hazard Statement Signal Word Pictogram

Acute Toxicity, Oral

(Category 3)

H301: Toxic if

swallowed
Danger 💀

Skin Irritation

(Category 2)

H315: Causes skin

irritation
Warning ❗

Eye Irritation

(Category 2A)

H319: Causes serious

eye irritation
Warning ❗

Skin Sensitization

(Category 1)

H317: May cause an

allergic skin reaction
Warning ❗

Specific Target Organ

Toxicity - Single

Exposure (Category

3), Respiratory

System

H335: May cause

respiratory irritation
Warning ❗

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory when handling 1-
Aminocyclopropanecarbonitrile. The following table outlines the required PPE:
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Body Part Required PPE Specifications

Hands Chemical-resistant gloves

Nitrile gloves are

recommended. Ensure gloves

are inspected for integrity

before each use. For

prolonged contact, consider

double-gloving.

Eyes/Face

Safety glasses with side

shields or safety goggles. A

face shield is required when

there is a risk of splashing.

Must meet ANSI Z87.1

standards.

Body Laboratory coat
Fully buttoned, long-sleeved

lab coat.

Respiratory NIOSH-approved respirator

Required when handling the

powder outside of a certified

chemical fume hood or if dust

is generated. A dust mask may

be sufficient for weighing small

quantities in a well-ventilated

area, but a risk assessment

should be performed.

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the procedure for weighing and dissolving solid 1-
Aminocyclopropanecarbonitrile.

Preparation
Designated Area: All work with 1-Aminocyclopropanecarbonitrile must be conducted in a

designated area within a certified chemical fume hood.

Gather Materials: Assemble all necessary equipment and reagents before starting, including

the chemical, solvent, glassware, spatulas, and waste containers.
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Don PPE: Put on all required personal protective equipment as outlined in Section 2.

Weighing the Compound
Tare Balance: Place a clean, dry weighing vessel on the analytical balance and tare it.

Dispense Solid: Carefully dispense the desired amount of 1-
Aminocyclopropanecarbonitrile into the weighing vessel using a clean spatula. Avoid

generating dust.

Record Weight: Record the exact weight of the compound.

Clean Up: Immediately clean any spills on the balance with a soft brush and dispose of the

residue as hazardous waste.

Dissolving the Compound
Transfer to Glassware: Carefully transfer the weighed solid to the appropriate glassware

(e.g., beaker, flask).

Add Solvent: Slowly add the desired solvent to the glassware, stirring gently to facilitate

dissolution.

Ensure Complete Dissolution: Continue stirring until the solid is completely dissolved.

Disposal Plan
Proper disposal of 1-Aminocyclopropanecarbonitrile and associated waste is crucial to

prevent contamination.
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Waste Type Disposal Procedure

Unused/Excess Solid

Collect in a clearly labeled, sealed container for

hazardous waste. Do not mix with other waste

streams unless compatibility is confirmed.

Contaminated Solutions
Collect in a labeled, sealed container for liquid

hazardous waste.

Contaminated PPE (Gloves, etc.) Place in a designated hazardous waste bag.

Empty Containers

Triple rinse the container with a suitable solvent.

The rinsate should be collected and disposed of

as liquid hazardous waste. Deface the label on

the empty container before discarding it in the

appropriate solid waste stream.[1]

All waste must be disposed of through an approved hazardous waste disposal program,

following all local, state, and federal regulations.[2][3]

Emergency Procedures
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Emergency Situation Action

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention.[2]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[2]

Inhalation
Move the person to fresh air. If not breathing,

give artificial respiration. Seek medical attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[2]

Spill

Evacuate the area. Wear appropriate PPE,

including respiratory protection. For small spills,

absorb the material with an inert absorbent

(e.g., vermiculite, sand) and place it in a sealed

container for hazardous waste disposal. For

large spills, contact your institution's

environmental health and safety department. Do

not allow the material to enter drains or

waterways.[2]

Experimental Workflow and Safety Diagram
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Caption: Workflow for the safe handling and disposal of 1-Aminocyclopropanecarbonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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